Cas no 2107273-64-1 (N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3)

• Product Name: N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3
• CAS No: 2107273-64-1
• MF: C₄₄H₆₆ClN₅O₁₀
• MW: 860.4754
• MDL: MFCD30536179
• CID: 5052646
• PubChem ID: 126480519
• Update Time: 2025-10-29

N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3
• BP-23039
• HY-141031
• CS-0116070
• 2-[(E,3E)-3-[5-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]-1,3,3-trimethylindol-2-ylidene]prop-1-enyl]-5-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]-1,3,3-trimethylindol-1-ium;chloride
• DA-56217
• 2107273-64-1

• MDL： MFCD30536179
• Inchi： 1S/C44H66N5O10.ClH/c1-43(2)37-33-35(58-31-29-56-27-25-54-22-21-52-18-17-50-7)11-13-39(37)48(5)41(43)9-8-10-42-44(3,4)38-34-36(12-14-40(38)49(42)6)59-32-30-57-28-26-55-24-23-53-20-19-51-16-15-46-47-45;/h8-14,33-34H,15-32H2,1-7H3;1H/q+1;/p-1
• InChI Key： FHRNKBLFTPHSBL-UHFFFAOYSA-M
• SMILES： [Cl-].O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])[H])C1C([H])=C([H])C2=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C(/C(/[H])=C(\[H])/C(/[H])=C1\C(C([H])([H])[H])(C([H])([H])[H])C3C([H])=C(C([H])=C([H])C=3N\1C([H])([H])[H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N=[N+]=[N-])=[N+]2C([H])([H])[H]

Computed Properties

• Exact Mass: 859.4498210g/mol
• Monoisotopic Mass: 859.4498210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 60
• Rotatable Bond Count: 31
• Complexity: 1340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Additional information on N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3

Comprehensive Overview of N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 (CAS No. 2107273-64-1)

The compound N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 (CAS No. 2107273-64-1) is a highly specialized fluorescent probe widely utilized in biomedical research, diagnostics, and advanced imaging technologies. This molecule integrates a Cy3 fluorophore with dual PEG4 spacers, one modified with an azide group and the other with a methyl termination, offering unique properties for conjugation and solubility enhancement. Its design addresses critical challenges in bioimaging, drug delivery, and molecular labeling, making it a focal point for researchers exploring click chemistry applications and targeted therapeutics.

In the context of current scientific trends, N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 aligns with the growing demand for multifunctional probes in precision medicine and cancer research. The azide-PEG4 moiety enables efficient bioconjugation via strain-promoted azide-alkyne cycloaddition (SPAAC), a technique frequently searched in AI-driven drug discovery platforms. Meanwhile, the m-PEG4 segment enhances water solubility, reducing aggregation—a common issue highlighted in nanoparticle formulation studies. These features cater to FAQs such as "How to improve fluorescent probe stability?" or "Best PEG spacers for bioconjugation," reflecting its relevance in SEO-optimized scientific queries.

The Cy3 fluorophore in this compound exhibits excitation/emission maxima at ~550/570 nm, ideal for live-cell imaging with minimal phototoxicity—a hotspot topic in cell biology forums. Researchers increasingly seek red-shifted dyes to avoid autofluorescence, and N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 meets this need while providing pH stability (pH 4–9), as confirmed in recent high-impact journal publications. Its methyl modifications further prevent nonspecific binding, a feature often queried in immunoassay optimization discussions.

From a technical perspective, the compound’s PEG4 arms address two critical user concerns: steric hindrance reduction (azide-PEG4) and stealth properties (m-PEG4). This dual functionality supports trending applications like ADC (antibody-drug conjugate) development and theranostic nanoparticles, frequently explored in AI-based literature mining tools. The CAS No. 2107273-64-1 is particularly noted in patent filings related to tumor-targeted imaging, underscoring its commercial potential.

Quality control protocols for N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 emphasize HPLC purity (>95%) and mass spectrometry validation, aligning with GMP-like standards for research-grade reagents. These specifications respond to frequent purchaser inquiries about batch-to-batch consistency—a top priority in peer-reviewed study design. Storage recommendations (-20°C, desiccated) further reflect best practices for fluorescent dye preservation, a subtopic gaining traction in laboratory management blogs.

Emerging applications include single-molecule tracking in super-resolution microscopy (e.g., STORM/PALM), where the compound’s blinking properties are under investigation. This connects with the NIH’s 2023 roadmap for imaging probe innovation, frequently cited in grant proposals. Additionally, its modular design allows adaptation to CRISPR-Cas9 delivery systems, answering trending searches like "PEGylated tools for gene editing."

In summary, N-methyl-N'-methyl-O-(m-PEG4)-O'-(azide-PEG4)-Cy3 (CAS No. 2107273-64-1) represents a cutting-edge intersection of materials science and biotechnology, optimized for modern research demands. Its development echoes broader shifts toward multiplexed detection and personalized medicine, ensuring sustained interest across academic and industrial sectors.